![molecular formula C22H14FN3O2 B3139853 4-[4-(2-Pyridinyl)-2-pyrimidinyl]phenyl 4-fluorobenzenecarboxylate CAS No. 477857-38-8](/img/structure/B3139853.png)
4-[4-(2-Pyridinyl)-2-pyrimidinyl]phenyl 4-fluorobenzenecarboxylate
Overview
Description
4-[4-(2-Pyridinyl)-2-pyrimidinyl]phenyl 4-fluorobenzenecarboxylate (4-PFP) is an organic compound with a wide range of applications in the scientific field. It is a derivative of the pyrimidine ring and consists of a pyridine ring connected to a phenyl ring with a fluorobenzene carboxylate group. 4-PFP has been used in numerous scientific studies due to its unique properties, including its ability to act as a proton acceptor, its high solubility in both aqueous and organic solvents, and its low toxicity. This compound has been studied for its potential applications in biochemistry, physiology, and pharmacology, as well as its ability to act as a catalyst for various reactions.
Scientific Research Applications
Antituberculotic Activity
Pyrazolo [3,4-b]pyridine is a medicinally privileged structure. Researchers have synthesized a combinatorial library of its tetra- and persubstituted derivatives. These derivatives were tested against Mycobacterium tuberculosis (M. tuberculosis) using in vitro Microplate Alamar Blue assay (MABA) and in silico analysis. Notably, the pyrazolo [3,4-b]pyridine with specific substitutions (N(1)CH₃, C(3)C₆H₅, C(4)pCH₃C₆H₅, C(5)CO₂Et, C(6)SMe) exhibited promising antituberculotic activity .
Neuroprotective Agents
A derivative of this compound, specifically a 5-(4-pyridinyl)-1,2,4-triazole, demonstrated in vivo effects related to neuroprotection. Further studies evaluated its ability to reduce α-synuclein aggregation in vitro, suggesting potential neuroprotective properties .
Anticancer Potential
Researchers have discovered N-(3-methoxyphenyl)-4-methyl-2-(2-propyl-4-pyridinyl)thiazole-5-carboxamide, which showed promising effects against cancer cells. In vivo studies using mice demonstrated its potential as an anticancer agent .
Fluorescence Molecules and Molecular Aggregation
Pyridine-appended molecules, such as (Z)-3-(4-(9H-carbazol-9-yl)phenyl)-2-(pyridinyl)acrylonitrile, have been explored for their fluorescence properties and impact on molecular aggregation. These compounds exhibit tunable and switchable behavior .
Structure Activity Relationships (SAR) Exploration
The scaffold of pyrazolo [3,4-b]pyridine provides opportunities for synthesizing a diverse combinatorial library of new molecular entities. Researchers can explore SAR by modifying positions N(1), C(3), C(4), C(5), and C(6) to understand the impact on biological activity .
Drug Discovery and Medicinal Chemistry
Given its privileged structure and versatile properties, pyrazolo [3,4-b]pyridine remains an attractive scaffold for drug discovery. Medicinal chemists can continue to explore its derivatives for various therapeutic applications .
properties
IUPAC Name |
[4-(4-pyridin-2-ylpyrimidin-2-yl)phenyl] 4-fluorobenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H14FN3O2/c23-17-8-4-16(5-9-17)22(27)28-18-10-6-15(7-11-18)21-25-14-12-20(26-21)19-3-1-2-13-24-19/h1-14H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJKMZWCBBJZJJO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=NC(=NC=C2)C3=CC=C(C=C3)OC(=O)C4=CC=C(C=C4)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H14FN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101199350 |
Source
|
| Record name | 4-[4-(2-Pyridinyl)-2-pyrimidinyl]phenyl 4-fluorobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101199350 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
371.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[4-(2-Pyridinyl)-2-pyrimidinyl]phenyl 4-fluorobenzenecarboxylate | |
CAS RN |
477857-38-8 |
Source
|
| Record name | 4-[4-(2-Pyridinyl)-2-pyrimidinyl]phenyl 4-fluorobenzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=477857-38-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-[4-(2-Pyridinyl)-2-pyrimidinyl]phenyl 4-fluorobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101199350 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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